molecular formula C12H13FN2O4S B11774088 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride

Cat. No.: B11774088
M. Wt: 300.31 g/mol
InChI Key: ZSBTZTIIYIWKMZ-UHFFFAOYSA-N
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Preparation Methods

The preparation methods for 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride are not extensively documented in the available literature. it is typically synthesized through a series of organic reactions involving the appropriate starting materials and reagents. The specific reaction conditions and industrial production methods are proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride can undergo various chemical reactions, including:

    Substitution Reactions: This compound can participate in nucleophilic substitution reactions due to the presence of the sulfonyl fluoride group.

    Oxidation and Reduction Reactions:

Scientific Research Applications

Comparison with Similar Compounds

Similar compounds to 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride include:

These compounds share structural similarities but differ in their functional groups and specific chemical properties.

Properties

Molecular Formula

C12H13FN2O4S

Molecular Weight

300.31 g/mol

IUPAC Name

2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)ethanesulfonyl fluoride

InChI

InChI=1S/C12H13FN2O4S/c1-9-11(16)14(7-8-20(13,18)19)12(17)15(9)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3

InChI Key

ZSBTZTIIYIWKMZ-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)N(C(=O)N1C2=CC=CC=C2)CCS(=O)(=O)F

Origin of Product

United States

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